Cefoperazone sodium

Description

Cefoperazone sodium is a semi-synthetic, broad-spectrum cephalosporin antibiotic . It is a third-generation antibiotic primarily used to combat P. aeruginosa and other gram-negative bacteria . Cefoperazone sodium is often utilized in clinical in vitro microbiological antimicrobial susceptibility tests to determine its effectiveness against specific microbial isolates . These tests, conducted by medical microbiologists, help guide antibiotic treatment options . It is also used in PCR assay development for identifying bacteria .

As a cephalosporin, cefoperazone belongs to the β-lactam antibiotic class . These antibiotics inhibit the formation of peptidoglycan cross-links in bacterial cell walls by targeting penicillin-binding proteins (PBPs), which weakens the cell wall and leads to bacterial cell lysis . Cefoperazone is more resistant to β-lactamases compared to penicillin-based β-lactams . This attribute makes it effective against bacteria that have developed resistance to other antibiotics .

Cefoperazone sodium can be used to treat serious bacterial infections, such as respiratory and urinary tract infections . It may also be indicated for the prophylaxis of post-operative infections in patients undergoing abdominal, gynecological, cardiovascular, and orthopedic surgeries . It can be used alone or in combination with other antibiotics, but renal function should be monitored if used with an aminoglycoside . Another similar compound is Sulbactam sodium, often used in combination with cefoperazone sodium .

• CAS No.: 62893-20-3
• Product Name: Cefoperazone sodium
• Molecular Formula: C25H27N9NaO8S2
• Molecular Weight: 668.7 g/mol
• IUPAC Name: sodium;(6R,7R)-7-[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Standard InChI: InChI=1S/C25H27N9O8S2.Na/c1-3-32-8-9-33(21(39)20(32)38)24(42)27-15(12-4-6-14(35)7-5-12)18(36)26-16-19(37)34-17(23(40)41)13(10-43-22(16)34)11-44-25-28-29-30-31(25)2;/h4-7,15-16,22,35H,3,8-11H2,1-2H3,(H,26,36)(H,27,42)(H,40,41);/t15-,16-,22-;/m1./s1
• Standard InChIKey: NMANBWFYJSWTBZ-WERGMSTESA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3C4N(C3=O)C(=C(CS4)CSC5=NN=NN5C)C(=O)O.[Na]
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: (6R,7R)-7-[[(2R)-2-[[(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Sodium Salt; Bioperazone; CP 52640-2; Cefazone
• PubChem Compound: 9852808
• Last Modified: Aug 15 2023